Cas no 1692395-55-3 (Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate
• CAS No: 1692395-55-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5274659
• PubChem ID: 165447275
• Update Time: 2025-06-08

Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1692395-55-3
• ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate
• EN300-685493
• Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O3/c1-3-14-9(12)7-4-5-10-8(11-7)6-13-2/h4-5H,3,6H2,1-2H3
• InChI Key： CYRXOSYPCSUYAA-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NC(COC)=N1)=O)CC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.3Ų

Additional information on Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate

Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate (CAS No. 1692395-55-3): A Comprehensive Overview

Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate (CAS No. 1692395-55-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, holds potential for various applications, including the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate is composed of a pyrimidine ring with a methoxymethyl substituent at the 2-position and an ethyl ester group at the 4-position. This configuration imparts specific chemical properties that make it an attractive candidate for a range of chemical reactions and biological studies. The pyrimidine moiety is a common structural element in many biologically active molecules, including nucleic acids and various drugs, which underscores its significance in medicinal chemistry.

Recent research has highlighted the potential of Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate in the development of new therapeutic agents. Studies have shown that compounds with similar structures exhibit promising pharmacological activities, such as anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of pyrimidine carboxylates demonstrated significant inhibition of cancer cell proliferation, suggesting their potential as lead compounds for cancer therapy.

In addition to its therapeutic applications, Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate is also valued as an intermediate in synthetic chemistry. Its reactivity and functional group versatility make it a useful starting material for the synthesis of more complex molecules. Researchers have utilized this compound in various synthetic pathways to construct multi-functional molecules with tailored biological activities. For example, a recent paper in Organic Letters described a novel synthetic route using Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate to produce a series of pyrimidine-based ligands with enhanced binding affinities to specific protein targets.

The synthesis of Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate typically involves multistep reactions, including nucleophilic substitution, esterification, and cyclization processes. These reactions are carefully optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the compound and confirm its identity.

In terms of safety and handling, Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate should be managed with standard laboratory precautions to ensure the well-being of researchers and the integrity of experimental results. Proper storage conditions, such as maintaining the compound at room temperature away from direct sunlight and moisture, are essential to preserve its stability and reactivity.

The future prospects for Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate are promising. Ongoing research continues to explore its potential in various areas of medicinal chemistry and pharmaceutical science. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the development of new drugs based on this compound. As our understanding of its properties and applications deepens, it is likely that Ethyl 2-(methoxymethyl)pyrimidine-4-carboxylate will play an increasingly important role in advancing medical treatments and improving patient outcomes.